Cas no 269077-39-6 (2,5-Pyrrolidinedimethanol, 1-(phenylmethyl)-, (2R,5S)-rel-)

2,5-Pyrrolidinedimethanol, 1-(phenylmethyl)-, (2R,5S)-rel- structure
269077-39-6 structure
Product Name:2,5-Pyrrolidinedimethanol, 1-(phenylmethyl)-, (2R,5S)-rel-
CAS No:269077-39-6
MF:C13H19NO2
MW:221.29546380043
CID:1429268
PubChem ID:57755381
Update Time:2025-07-30

2,5-Pyrrolidinedimethanol, 1-(phenylmethyl)-, (2R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrrolidinedimethanol, 1-(phenylmethyl)-, (2R,5S)-rel-
    • ((2R,5S)-1-benzylpyrrolidine-2,5-diyl)dimethanol
    • (cis)-1-benzylpyrrolidine-2,5-diyl)dimethanol
    • [1-benzyl-5-(hydroxymethyl)pyrrolidin-2-yl]methanol
    • cis-(1-Benzylpyrrolidine-2,5-diyl)dimethanol
    • SCHEMBL960491
    • A877097
    • (2R,5S)-1-benzylpyrrolidine-2,5-dimethanol
    • KDHJNPHFSBLEMM-BETUJISGSA-N
    • (cis-1-Benzylpyrrolidine-2,5-diyl)dimethanol
    • CS3366
    • 269077-39-6
    • AMY5758
    • DB-067702
    • [(2S,5R)-1-benzyl-5-(hydroxymethyl)pyrrolidin-2-yl]methanol
    • (cis-1-benzylpyrrolidin-2,5-diyl)dimethanol
    • MDL: MFCD17779280
    • Inchi: 1S/C13H19NO2/c15-9-12-6-7-13(10-16)14(12)8-11-4-2-1-3-5-11/h1-5,12-13,15-16H,6-10H2/t12-,13+
    • InChI Key: KDHJNPHFSBLEMM-BETUJISGSA-N
    • SMILES: OC[C@@H]1CC[C@H](CO)N1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.7Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 358.7±12.0 °C at 760 mmHg
  • Flash Point: 173.3±26.5 °C

2,5-Pyrrolidinedimethanol, 1-(phenylmethyl)-, (2R,5S)-rel- Security Information

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